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Introduction

Cyclin-dependent kinase 1 (Cdk1), a key regulator of the cell cycle, has emerged as a
significant player in the pathology of various neurodegenerative diseases, including Alzheimer's
disease (AD), Parkinson's disease (PD), and Amyotrophic Lateral Sclerosis (ALS). In post-
mitotic neurons, the aberrant reactivation of Cdk1 is linked to pathological processes such as
tau hyperphosphorylation, leading to the formation of neurofibrillary tangles (NFTs), and
neuronal apoptosis.[1] Cdk1-IN-3 is a selective inhibitor of Cdk1, offering a valuable tool for
investigating the role of Cdk1 in these complex disorders and for exploring its potential as a
therapeutic target. This document provides detailed application notes and experimental
protocols for the use of Cdk1-IN-3 in neurodegenerative disease research.

Cdk1-IN-3: Quantitative Data and Kinase Selectivity

Cdk1-IN-3 demonstrates high selectivity for Cdk1. The following table summarizes its inhibitory
activity against a panel of kinases.
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Kinase IC50 (nM)
Cdk1 36.8

Cdk2 305.17
Cdk5 369.37
AXL 5655
PTK2B 3632
FGFR 4626
JAK1 5265
IGF1R 5514
BRAF 2829

Data sourced from MedchemExpress.[2]

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and experimental designs discussed, the following
diagrams have been generated using Graphviz.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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